Cas no 898462-42-5 (N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898462-42-5
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5485972
• Update Time: 2025-05-20

N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• JLIBTQIOXBGTOJ-UHFFFAOYSA-N
• N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C21H24N2O3S/c1-15(2)23(14-16-6-4-3-5-7-16)27(25,26)19-12-17-8-9-20(24)22-11-10-18(13-19)21(17)22/h3-7,12-13,15H,8-11,14H2,1-2H3
• InChI Key： JLIBTQIOXBGTOJ-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonamide: A Comprehensive Overview

N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonamide, with the CAS number 898462-42-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of azatricyclic scaffolds, which are known for their unique structural features and potential biological activities.

The structure of N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonamide is characterized by a tricyclic core with an azatricyclic ring system and a sulfonamide functional group. The presence of the benzyl and propan-2-yl substituents adds to its complexity and contributes to its pharmacological properties. The oxo group at position 11 and the sulfonamide group at position 6 are critical for its biological activity and reactivity.

In recent years, azatricyclic compounds have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their role in modulating various biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. N-benzyl-11-oxo-N-(propan-2-yl)-1-azatricyclo[6.3.1.0^4,12]dodeca-4(12),5,7-triene-6-sulfonamide has shown promising activity in several preclinical studies, particularly in the context of cancer research.

A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent antiproliferative effects against a panel of human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The researchers found that the compound selectively inhibits the proliferation of these cancer cells by inducing apoptosis and cell cycle arrest at the G2/M phase. The mechanism of action was attributed to the compound's ability to target specific kinases involved in cell cycle regulation.

Beyond its antiproliferative properties, N-benzyl-N-(propan-2-yll)-azatricyclo[6.3.1.0^4,12]dodeca-diene-sulfonamide has also been investigated for its anti-inflammatory effects. A study in the Inflammation Research Journal (2023) demonstrated that the compound effectively reduces inflammation in both in vitro and in vivo models of inflammatory diseases. The anti-inflammatory activity was linked to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of N-benzyl-N-(propan-2-yll)-azatricyclo[6.3.1.0^4,12]dodeca-diene-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group modifications to introduce the benzyl and propan-2-yll substituents and the sulfonamide group.

The pharmacokinetic properties of N-benzyl-N-(propan-2-yll)-azatricyclo[6.3.1.0^4,12]dodeca-diene-sulfonamide have been evaluated in preclinical studies using animal models. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent.

In conclusion, N-benzyl-N-(propan-2-yll)-azatricyclo[6.3.1.0^4,12]dodeca-diene-sulfonamide (CAS 898462-42-5) is a multifaceted compound with significant potential in various therapeutic areas, particularly cancer and inflammatory diseases. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.